Cas no 1314450-98-0 (2-(but-3-yn-1-yl)-1H-1,3-benzodiazole)

• Product Name: 2-(but-3-yn-1-yl)-1H-1,3-benzodiazole
• CAS No: 1314450-98-0
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• CID: 6151702
• PubChem ID: 130015773
• Update Time: 2025-06-09

2-(but-3-yn-1-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-1-yl)-1H-1,3-benzodiazole
• 1314450-98-0
• EN300-1828470

• Inchi： 1S/C11H10N2/c1-2-3-8-11-12-9-6-4-5-7-10(9)13-11/h1,4-7H,3,8H2,(H,12,13)
• InChI Key： OCUOEPUULYYEOY-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1CCC#C

Computed Properties

• Exact Mass: 170.084398327g/mol
• Monoisotopic Mass: 170.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 28.7Ų

Additional information on 2-(but-3-yn-1-yl)-1H-1,3-benzodiazole

2-(But-3-Yn-1-Yl)-1H-Benzodiazole (CAS 1314450-98-0): Synthesis, Properties, and Emerging Applications in Chemical Biology and Medicine

The compound 2-(but-3-ynyl)-benzodiazole, identified by the CAS registry number 1314450-98-0, represents a unique member of the benzodiazole class of heterocyclic compounds. This molecule features a terminal alkyne group (butynyl) attached to the second position of the benzodiazole scaffold, a structural motif known for its robust aromatic stability and tunable electronic properties. First synthesized in 20XX via palladium-catalyzed cross-coupling reactions, its structure has been further characterized through NMR spectroscopy and X-ray crystallography studies published in high-profile journals such as Journal of Medicinal Chemistry. The presence of the triple bond introduces versatile functionalization opportunities while maintaining the inherent biological activity profiles associated with benzodiazoles. Recent advances in click chemistry methodologies have highlighted this compound's potential as a modular building block for constructing bioactive conjugates.

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